Cas no 110312-12-4 (2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)-)

2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)- structure
110312-12-4 structure
Product Name:2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)-
CAS No:110312-12-4
MF:C23H32N4O7Si
MW:504.608286857605
CID:5306520
Update Time:2023-04-14

2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)-
    • Inchi: 1S/C23H32N4O7Si/c1-13(18-17(21(29)25-18)14(2)34-35(6,7)23(3,4)5)20(28)19(26-24)22(30)33-12-15-8-10-16(11-9-15)27(31)32/h8-11,13-14,17-18H,12H2,1-7H3,(H,25,29)/t13-,14-,17-,18-/m1/s1
    • InChI Key: AITJUODELMLHPL-DTTOXWODSA-N
    • SMILES: [C@H]([C@@]1([H])C(=O)N[C@]1([H])[C@@H](C)C(=O)C(=[N+]=[N-])C(=O)OCC1C=CC(N(=O)=O)=CC=1)(C)O[Si](C)(C)C(C)(C)C

2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)- Related Literature

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